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Compound of Interest

Compound Name: Decan-2-one-d5

Cat. No.: B12370297

In-Depth Technical Guide: Decan-2-one-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Decan-2-one-d5, a deuterated
analog of the naturally occurring ketone, decan-2-one. This document details its chemical
properties, synthesis, and primary applications, with a focus on its use in research and
development.

Core Compound Data

Decan-2-one-d5 is a stable, isotopically labeled compound valuable in analytical and
metabolic studies. Below is a summary of its key chemical identifiers and properties, presented
alongside its non-deuterated counterpart for comparative analysis.
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Decan-2-one-d5 (2-
Property Decan-2-one
Decanone-1,1,1,3,3-d5)

CAS Number 55320-60-0[1][2] 693-54-9[3][4][5][6]
Molecular Formula C10H15Ds0[7] C10H200[3][4][5][6]
Molecular Weight 161.30 g/mol [2] 156.27 g/mol [4]
Isotopic Enrichment >98 atom % DJ[1] Not Applicable
Chemical Purity >98%[1] Not Applicable

Experimental Applications and Methodologies

The primary application of Decan-2-one-d5 is as an internal standard in quantitative analytical
methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS). Its utility stems from its chemical similarity to the
unlabeled analyte, allowing for accurate quantification by correcting for variations in sample

preparation and instrument response.

Experimental Workflow: Quantification of Decan-2-one
in Biological Matrices

The following workflow outlines a typical experimental protocol for the use of Decan-2-one-d5
as an internal standard.
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Experimental Workflow for Quantification
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Caption: A generalized workflow for the quantification of decan-2-one using its deuterated
analog as an internal standard.

Signaling Pathways and Biological Relevance

Decan-2-one is a naturally occurring compound found in various plants and is also a
component of some insect pheromones. While Decan-2-one-d5 is primarily a synthetic tool for
analytical chemistry, understanding the biological context of the unlabeled compound is crucial
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for studies in which it is used. Research into the biological activity of decan-2-one may involve
investigating its role in cell signaling or as a volatile organic compound (VOC) in organismal

interactions.

At present, specific signaling pathways directly modulated by decan-2-one are not well-
established in the scientific literature. However, as a volatile ketone, its interactions would likely

be with olfactory receptors or other chemosensory pathways.

The logical relationship for investigating the biological impact of a volatile compound like

decan-2-one is outlined below.

Logical Framework for Investigating Bioactivity
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Caption: A conceptual diagram illustrating the potential mechanism of action for a volatile
bioactive compound like decan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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